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Compound of Interest

Compound Name: 2-Fluorotoluene-α-d1

CAS No.: 17359-78-3

Cat. No.: B591098

Get Quote

As a Senior Application Scientist, I recognize that handling isotopically labeled compounds like

2-Fluorotoluene- α -d1 (CAS 17359-78-3) requires a dual-focus approach: mitigating severe

chemical hazards while conserving a high-value mechanistic probe[1]. Used extensively in

proteomics, metabolic tracing, and pharmacokinetic drug development, this compound retains

the aggressive physicochemical profile of its non-deuterated parent, 2-Fluorotoluene[2]. It is a

highly flammable liquid that presents acute inhalation, dermal, and ocular toxicity risks[3].

This guide provides a self-validating operational framework to ensure personnel safety,

environmental compliance, and experimental integrity.

Quantitative Hazard & Physicochemical Data
Before initiating any protocol, baseline hazard metrics must be established to inform

engineering controls and PPE selection.

Table 1: Physicochemical Properties and Hazard Classifications
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Property Value / Classification Actionable Implication

Molecular Weight 111.14 g/mol [1]

Adjust stoichiometric

calculations from the base

110.13 g/mol [2].

UN Classification UN2388, Class 3, PG II[4]

Mandates strict segregation in

certified flammable storage

cabinets.

GHS Flammability
Category 2 (Highly Flammable)

[3]

Requires rigorous static

discharge prevention and

equipment grounding[5].

GHS Toxicity Category 4 (Oral/Inhalation)[6]

Necessitates high-velocity

ventilation and specific

respirator cartridges.

Incompatibilities
Strong oxidizers, alkali

metals[6]

Dictates the choice of inert spill

absorbents and storage

isolation.

The Causality of PPE Selection
Personal Protective Equipment (PPE) is not a generic compliance checklist; it must be

engineered to the specific vulnerabilities introduced by fluorinated aromatic hydrocarbons.

Hand Protection (Viton™ or Fluorinated Rubber): Standard nitrile or latex gloves are

fundamentally incompatible with this compound. Aromatic solvents rapidly permeate nitrile

matrices, leading to immediate dermal exposure and systemic toxicity[7]. Viton™ gloves are

mandatory because their fluoropolymer elastomer structure resists aromatic degradation,

providing a validated breakthrough time.

Respiratory Protection (ABEK/P3 or OV Cartridges): 2-Fluorotoluene- α -d1 possesses a

high vapor pressure. Inhalation of these vapors causes acute respiratory tract irritation and

potential central nervous system effects[5]. If handling occurs outside a certified fume hood

(e.g., during a spill response), personnel must use a full-face respirator equipped with

Organic Vapor (OV) cartridges[4].
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Body & Ocular Protection: Due to the Category 2 Flammability hazard[3], personnel must

wear a flame-resistant (FR) lab coat (e.g., Nomex®) to prevent catastrophic ignition of

clothing in the event of a flash fire. Tightly fitting chemical splash goggles (conforming to EN

166 or NIOSH standards) are required to prevent ocular damage from vapor accumulation or

micro-splashes[6].

Operational Workflow & Safe Handling Protocol
Every step in this protocol is designed to be self-validating, ensuring that the environment is

secure before the compound is exposed.

Step 1: Environmental Validation & Static Control Causality: The liquid and vapor are highly

flammable, and vapors can travel considerable distances to ignition sources[5].

Verify the chemical fume hood face velocity is ≥ 100 fpm before opening the sash.

Ground and bond all metal receiving equipment to prevent static electricity discharge[6].

Ensure no open flames, hot surfaces, or strong oxidizing agents are within the operational

radius[7].

Step 2: Isotopic Conservation & Dispensing Causality: The α -d1 isotopic label makes this a

precious reagent[1]; standard pouring introduces unacceptable volumetric loss and vapor

escape.

Utilize positive displacement pipettes with solvent-resistant tips for precise volumetric

transfer.

If manipulating sealed septa, use strictly non-sparking tools to prevent mechanical ignition[5].

Step 3: Post-Handling Decontamination Causality: Residual fluorinated compounds can

degrade standard lab plastics and pose secondary exposure risks.

Seal the primary container tightly and immediately return it to a dry, cool, and well-ventilated

flammables storage area[6].

Wash all exposed skin thoroughly with soap and water; launder work clothes separately[5].
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Workflow Visualization

1. Environmental Setup
Verify Hood & Grounding

2. Don Specialized PPE
Viton Gloves, FR Coat, Goggles

3. Dispense Compound
Use Non-Sparking Tools

Spill Detected?

Emergency Protocol
Apply Inert Absorbent (Sand)

 Yes

Standard Post-Op
Seal & Store in Flammables

 No

Hazardous Waste Disposal
Route as UN2388, Class 3

Click to download full resolution via product page

Caption: Operational workflow for handling and disposing of 2-Fluorotoluene-α-d1 safely.
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Emergency Response & Disposal Plan
A reactive response is too late; disposal and spill routing must be pre-planned to prevent

environmental contamination or laboratory fires.

Spill Management Protocol:

Isolate & Evacuate: Immediately remove all sources of ignition and evacuate the area if the

spill exceeds 50 mL outside a controlled hood[4].

Inert Absorption (Critical Step): Cover the spill strictly with an inert absorbent material such

as dry sand, silica gel, or a universal acid binder[7]. Never use combustible materials like

paper towels or sawdust, as the highly flammable vapors can easily ignite within the porous

matrix[5].

Containment: Sweep the absorbed material using non-sparking tools to prevent friction

sparks[7].

Waste Disposal Routing:

Place the absorbed material and any contaminated PPE into a compatible, sealable

hazardous waste container.

Label the waste strictly as "UN2388, Fluorotoluenes, Class 3, PG II"[4].

Do not flush into surface water or sanitary sewer systems, as the compound is harmful to

aquatic life with long-lasting effects[5],[7]. Coordinate final destruction with a licensed

environmental disposal service[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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